![molecular formula C15H9NO5 B4581611 3-[(5-nitro-2-furyl)methylene]-5-phenyl-2(3H)-furanone](/img/structure/B4581611.png)
3-[(5-nitro-2-furyl)methylene]-5-phenyl-2(3H)-furanone
Overview
Description
Synthesis Analysis
The synthesis of 3-[(5-Nitro-2-furyl)methylene]-5-phenyl-2(3H)-furanone involves a series of reactions starting from bromoaldehydes and potassium phenyl-acetate, leading to the formation of di and tri-substituted 2(5H)-furanones. A general method includes reacting phenylpropargyl aldehyde with arylacetic acids to yield various substituted furanones. Saikachi and Taniguchi reported the synthesis of similar compounds with yields ranging from 16-17% (Rao, 1977).
Molecular Structure Analysis
The molecular structure of related furanone compounds has been extensively studied. For example, in the case of 2,3-Dibromo-3-(5-nitro-2-furyl)-1-phenylpropan-1-one, the phenyl and 2-nitrofuran rings are linked by a dibromopropanal group. The crystal structure reveals a dihedral angle between the furan and phenyl rings, indicating the planar nature of these molecules and the extent of conjugation within the structure (Shahani et al., 2011).
Scientific Research Applications
Chemical Synthesis and Reactivity
Research on furyl compounds, such as the synthesis of 3-methyl-2(5H)-furanone and 5-methylene-2(5H)-furanone derivatives, demonstrates the interest in exploring the reactivity and synthesis pathways of furanones. These studies reveal methodologies for manipulating furanone structures, potentially applicable to 3-[(5-nitro-2-furyl)methylene]-5-phenyl-2(3H)-furanone for creating novel derivatives with specific properties J. Näsman, 2003; R. Antonioletti et al., 1984.
Antimicrobial Activity
Compounds containing the furyl moiety, especially those with nitro groups, have been explored for their antimicrobial activities. For example, some coupling products from 4-aminobenzoic acid hydrazones, incorporating furyl and nitro groups, exhibited promising antimycobacterial activity against Mycobacterium tuberculosis and Mycobacterium fortuitum. These findings suggest that derivatives of 3-[(5-nitro-2-furyl)methylene]-5-phenyl-2(3H)-furanone might also hold potential for antimicrobial applications Ş. Küçükgüzel et al., 1999.
Material Science and Molecular Interactions
Studies on furan derivatives have also extended into materials science and the study of molecular interactions. For instance, research on solvatochromism and crystallochromism of aromatic amino ketones containing furan and thiophene rings offers insights into how furan derivatives interact in various environments, highlighting their potential in designing materials with specific optical properties Mohamed El-Sayed et al., 2003.
Potential Pharmacological Applications
While direct information on the pharmacological applications of 3-[(5-nitro-2-furyl)methylene]-5-phenyl-2(3H)-furanone is not available, the study of similar compounds, like nifurtimox analogues, demonstrates the potential for furyl compounds in drug development, particularly for treating infections like Trypanosoma cruzi I. Caracelli et al., 1996.
properties
IUPAC Name |
(3E)-3-[(5-nitrofuran-2-yl)methylidene]-5-phenylfuran-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9NO5/c17-15-11(8-12-6-7-14(20-12)16(18)19)9-13(21-15)10-4-2-1-3-5-10/h1-9H/b11-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNHMVABEMUQOQT-DHZHZOJOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=CC3=CC=C(O3)[N+](=O)[O-])C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=C/C(=C\C3=CC=C(O3)[N+](=O)[O-])/C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(5-nitro-2-furyl)methylene]-5-phenyl-2(3H)-furanone |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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